![molecular formula C5H11ClO B021591 4-Chloro-2-methylbutan-2-ol CAS No. 1985-88-2](/img/structure/B21591.png)
4-Chloro-2-methylbutan-2-ol
Overview
Description
4-Chloro-2-methylbutan-2-ol, also known as 2-chloro-2-methylbutan-4-ol, is a clear, colorless liquid with a sweet odor. It is a type of alcohol, and is often used as a solvent in industrial processes. It is also used in the synthesis of certain pharmaceuticals and other chemicals. This compound is a versatile compound with a wide range of applications in the scientific and industrial fields.
Scientific Research Applications
Acid-catalyzed elimination of 1,2-diaryl-4-dimethylamino-3-methylbutan-2-ols leads to but-1-enes, while base-catalyzed elimination of related 2-chloro derivatives yields mixtures of fragmentation products and but-1-enes (Casy, Myers, & Pocha, 1966).
The thermal decomposition of 2-methylbutyl chloroformate involves a 1,3-hydride shift with a protonated cyclopropane intermediate, forming 2-chloro-3-methylbutane (Dupuy, Goldsmith, & Hudson, 1973).
4-Methylpentan-2-ol effectively extracts iron(III) from hydrochloric acid for accurate determination of iron(III) concentrations (Gawali & Shinde, 1974).
Synthesis of dolichol-related hexa- and heptaprenols from (R)-1-phenysulfonyl-2-methylbutan-4-ol has been demonstrated, providing insights into the synthesis of dolichol-related compounds (Veselovskii, Koptenkova, Novikova, & Moiseenkov, 1989).
Densities and viscosities of ternary mixtures of 2-methylbutan-2-ol, trichloroethylene, and acetonitrile reveal the nature and strength of intermolecular interactions at 298.15 K and ambient pressure (Iloukhani, Giahshenas, & Khanlarzadeh, 2013).
The solvolysis of 4-(trimethylsilyl)-2-chloro-2-methylbutane suggests minimal participation of the silyl substituent, better stabilizing highly delocalized ions than ethanol (Tilley & Shiner, 1999).
HDPE pipe and resin breakdown in chlorinated water forms novel breakdown products, including 4-chloro-2-methylbutan-2-ol, which leach into the water (Mitroka, Smiley, Tanko, & Dietrich, 2013).
The preparation of 2-(3-Bromo-1-methylpropyl)-1,3-dioxolan and its chloride from 2-methylbutyrolactone has been successfully achieved (Collins & James, 1989).
Halohydrins in treated drinking water, potentially from residual chlorine reacting with 2-methyl-2-butene, can be laboratory artefacts (Jobst, Taguchi, Bowen, Trikoupis, & Terlouw, 2011).
Optical rotation and atomic dimension studies of the four optically active 1-halogeno-2-methylbutanes have been conducted (Brauns, 1937).
Safety and Hazards
Mechanism of Action
Target of Action
Mode of Action
It is known that alcohols, which this compound is a type of, can form hydrogen bonds, allowing the molecules to associate .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well-studied. These properties are crucial for understanding the bioavailability of the compound. More research is needed to determine these properties .
properties
IUPAC Name |
4-chloro-2-methylbutan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11ClO/c1-5(2,7)3-4-6/h7H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IODFUQIUARVWJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCCl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80338232 | |
Record name | 4-Chloro-2-methyl-2-butanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80338232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1985-88-2 | |
Record name | 4-Chloro-2-methyl-2-butanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80338232 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-2-methylbutan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 4-chloro-2-methylbutan-2-ol be formed unintentionally during sample preparation?
A2: Yes, the study demonstrated that this compound can be generated as a laboratory artifact. [] Residual chlorine in water samples can react with 2-methyl-2-butene, a common stabilizer in dichloromethane (CH2Cl2) used for extraction, leading to the formation of this compound. [] This finding emphasizes the need for careful consideration of potential artifact formation during sample preparation and analysis, particularly when dealing with reactive compounds like chlorine.
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